Cas no 1171010-60-8 (4-2-(difluoromethoxy)phenylpyrrolidin-2-one)

• Product Name: 4-2-(difluoromethoxy)phenylpyrrolidin-2-one
• CAS No: 1171010-60-8
• MF: C₁₁H₁₁F₂NO₂
• MW: 227.20735001564
• CID: 6442017
• PubChem ID: 66109328
• Update Time: 2025-06-08

4-2-(difluoromethoxy)phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(difluoromethoxy)phenylpyrrolidin-2-one
• EN300-1932711
• AKOS015452194
• 1171010-60-8
• 4-[2-(difluoromethoxy)phenyl]pyrrolidin-2-one

• Inchi： 1S/C11H11F2NO2/c12-11(13)16-9-4-2-1-3-8(9)7-5-10(15)14-6-7/h1-4,7,11H,5-6H2,(H,14,15)
• InChI Key： HGCQQTFDBDJHIZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1CC(NC1)=O)F

Computed Properties

• Exact Mass: 227.07578492g/mol
• Monoisotopic Mass: 227.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-2-(difluoromethoxy)phenylpyrrolidin-2-one

Research Briefing on 4-2-(Difluoromethoxy)phenylpyrrolidin-2-one (CAS: 1171010-60-8): Recent Advances and Applications

The compound 4-2-(difluoromethoxy)phenylpyrrolidin-2-one (CAS: 1171010-60-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethoxy and phenylpyrrolidinone moieties, exhibits promising pharmacological properties, making it a subject of extensive investigation for potential therapeutic applications. Recent studies have explored its synthesis, mechanism of action, and efficacy in various disease models, particularly in neurological and inflammatory disorders.

One of the key advancements in the research of 4-2-(difluoromethoxy)phenylpyrrolidin-2-one is its role as a modulator of specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's ability to selectively target COX-2 over COX-1, thereby reducing the risk of gastrointestinal side effects commonly associated with non-selective COX inhibitors. This selectivity is attributed to the difluoromethoxy group, which enhances binding affinity and specificity.

In addition to its anti-inflammatory properties, 4-2-(difluoromethoxy)phenylpyrrolidin-2-one has shown potential as a neuroprotective agent. Research conducted by a team at the University of Cambridge revealed its ability to cross the blood-brain barrier and mitigate oxidative stress in neuronal cells. The compound's pyrrolidinone core facilitates interactions with neuronal receptors, particularly those involved in glutamate signaling, which is often dysregulated in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings were corroborated by in vivo studies, where the compound significantly improved cognitive function in rodent models.

The synthesis of 4-2-(difluoromethoxy)phenylpyrrolidin-2-one has also seen notable progress. A recent patent (WO2023056123) describes an optimized synthetic route that improves yield and purity while reducing the use of hazardous reagents. This method employs a palladium-catalyzed coupling reaction to introduce the difluoromethoxy group, followed by a cyclization step to form the pyrrolidinone ring. The patent underscores the scalability of this process, making it feasible for industrial production and further clinical development.

Despite these promising developments, challenges remain in the clinical translation of 4-2-(difluoromethoxy)phenylpyrrolidin-2-one. Pharmacokinetic studies indicate that the compound has a relatively short half-life, necessitating the development of sustained-release formulations or prodrugs. Additionally, its metabolic stability in human liver microsomes requires further optimization to minimize potential drug-drug interactions. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, 4-2-(difluoromethoxy)phenylpyrrolidin-2-one (CAS: 1171010-60-8) represents a versatile scaffold with significant therapeutic potential. Its dual anti-inflammatory and neuroprotective activities, coupled with advances in synthetic chemistry, position it as a promising candidate for drug development. Future studies should focus on elucidating its long-term safety profile and exploring its efficacy in clinical trials, particularly for conditions with unmet medical needs.